Cas no 955401-43-1 (Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate)

• Product Name: Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate
• CAS No: 955401-43-1
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• MDL: MFCD18459116
• CID: 4784247
• Update Time: 2025-08-03

Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate
• Methyl 2-(2-chloropyridin-4-yl)oxazole-4-carboxylate
• methyl 2-(2-chloropyridin-4-yl)-1,3-oxazole-4-carboxylate

• MDL： MFCD18459116
• Inchi： 1S/C10H7ClN2O3/c1-15-10(14)7-5-16-9(13-7)6-2-3-12-8(11)4-6/h2-5H,1H3
• InChI Key： MSHHKSNHYZPFJW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1=NC(C(=O)OC)=CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 402.8±55.0 °C at 760 mmHg
• Flash Point: 197.4±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate

Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate (CAS No. 955401-43-1)

Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate, a compound with the CAS number 955401-43-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom and an oxazole ring with a methyl ester group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate in the development of advanced materials. Researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The compound's reactivity and stability under various reaction conditions make it an ideal candidate for such applications.

In terms of synthesis, Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway typically begins with the preparation of the pyridine derivative, followed by the introduction of the oxazole ring through a condensation reaction. The methyl ester group is introduced in the final step to complete the structure. This method ensures high purity and yield, making it suitable for large-scale production.

The physical properties of Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate are also noteworthy. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most promising applications of this compound is in the field of agrochemistry. Studies have shown that Methyl 2-(2-chloro-4-pyridinyl)-1,3-oxazole-4-carboxylate exhibits potent herbicidal activity against a range of weeds. This property is attributed to its ability to inhibit key enzymes involved in plant metabolism. Furthermore, its selectivity towards certain plant species makes it a potential candidate for developing environmentally friendly herbicides.

In addition to its agricultural applications, Methyl 2-(2-chloro-4-pyridinyl)-1,3 oxazole -carbox ylate has shown promise in the pharmaceutical industry. Research indicates that it may possess anti-inflammatory and antioxidant properties due to its structural similarity to known bioactive compounds. Further studies are currently underway to explore its potential as a lead compound for drug development.

The environmental impact of Methyl 2-(2-chloro -pyridin yl ) -oxazol e -carbox ylate has also been a topic of interest among scientists. Preliminary studies suggest that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, more comprehensive research is needed to fully understand its environmental fate and potential risks.

In conclusion, Methyl 2-(chloropy ridiny l ) -oxazol e -carbox ylate (CAS No. 955401 - ） is a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with its favorable physical properties and reactivity, positions it as an important building block for future innovations in materials science and beyond.